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Compound of Interest

Compound Name: N-Formylglycyl-D-leucine

Cat. No.: B15449092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of the dipeptide N-Formylglycyl-D-leucine. The document details the synthetic pathway,

including experimental protocols for key reactions, and outlines the analytical techniques used

for its characterization. Quantitative data is presented in structured tables, and key processes

are visualized using workflow and reaction mechanism diagrams.

Synthesis of N-Formylglycyl-D-leucine
The synthesis of N-Formylglycyl-D-leucine is a two-step process. The first step involves the

N-formylation of glycine to produce N-formylglycine. This is followed by the coupling of N-

formylglycine with the methyl ester of D-leucine. The final step is the saponification of the

methyl ester to yield the desired product.

Overall Synthesis Workflow
The synthesis proceeds through the activation of the carboxyl group of N-formylglycine,

followed by nucleophilic attack by the amino group of D-leucine methyl ester, and subsequent

deprotection.
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Step 1: N-Formylation of Glycine

Step 2: Peptide Coupling

Step 3: Saponification

Glycine
N-Formylglycine

Formylation

Formic Acid / Acetic Anhydride

D-Leucine Methyl Ester

N-Formylglycyl-D-leucine
Methyl Ester

D-Leucine

Esterification

Methanol / SOCl2

Coupling

DCC / HOBt

N-Formylglycyl-D-leucine

Hydrolysis

Aqueous NaOH
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Activation of N-Formylglycine

Coupling Reaction

N-Formylglycine O-acylisourea
intermediate

DCC HOBt active ester

DCU

HOBt

N-Formylglycyl-D-leucine
Methyl Ester

D-Leucine
Methyl Ester

Nucleophilic attack
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formylglycyl-d-leucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15449092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

